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Compound of Interest

Compound Name: 1-Methylindan

CAS No.: 767-58-8

Cat. No.: B054001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 1-Methylindan and the Role of GC-
MS
1-Methylindan (C₁₀H₁₂) is a hydrocarbon derivative of indan, characterized by a methyl group

substituted on the five-membered ring.[1] As a structural motif, the indan scaffold is present in

various biologically active molecules and serves as a key building block in medicinal chemistry.

Accurate and unambiguous identification of specific isomers like 1-Methylindan is paramount

in drug development, impurity profiling, and metabolism studies.

Gas chromatography coupled with mass spectrometry (GC-MS) is an indispensable analytical

technique for the separation and identification of volatile and semi-volatile organic compounds.

[2] In GC-MS, electron ionization (EI) is a commonly employed "hard" ionization technique that

induces characteristic and reproducible fragmentation of a molecule. The resulting mass

spectrum serves as a molecular fingerprint, providing rich structural information.[2]

Understanding the principles that govern these fragmentation pathways is crucial for accurate

spectral interpretation.
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The Electron Ionization Fragmentation Pathway of 1-
Methylindan
Upon entering the mass spectrometer's ion source, a 1-Methylindan molecule is bombarded

with high-energy electrons (typically 70 eV). This results in the ejection of an electron from the

molecule, forming a positively charged radical cation known as the molecular ion (M•+). The

molecular ion of 1-Methylindan has a mass-to-charge ratio (m/z) of 132.[1]

This molecular ion is energetically unstable and undergoes a series of fragmentation events to

yield more stable, smaller ions. The fragmentation of 1-Methylindan is primarily dictated by the

stability of the resulting carbocations. The key fragmentation steps are outlined below:

Formation of the Molecular Ion: C₁₀H₁₂ + e⁻ → [C₁₀H₁₂]•+ + 2e⁻ (m/z = 132)

Primary Fragmentation: Loss of a Methyl Radical The most favorable initial fragmentation is

the cleavage of the C-C bond between the methyl group and the indan ring. This results in

the loss of a methyl radical (•CH₃) and the formation of a highly stable secondary benzylic

carbocation at m/z 117. This ion is the base peak in the mass spectrum, indicating its high

relative abundance and stability.

[C₁₀H₁₂]•+ → [C₉H₉]⁺ + •CH₃ (m/z = 117)

Secondary Fragmentation: Loss of Acetylene The ion at m/z 117 can undergo further

fragmentation. A common pathway for aromatic cations is the loss of a neutral acetylene

molecule (C₂H₂), leading to the formation of an ion at m/z 91, which is often the tropylium

ion, a highly stable aromatic cation. However, in the case of 1-Methylindan, the more

prominent subsequent fragmentation is the loss of a hydrogen molecule.

Formation of the [M-H]⁺ Ion: A less abundant but significant fragmentation pathway involves

the loss of a hydrogen radical from the molecular ion, resulting in an ion at m/z 131.

Formation of the Ion at m/z 115: The ion at m/z 117 can lose a molecule of hydrogen (H₂) to

form a more unsaturated and stable ion at m/z 115. This is a common fragmentation pattern

for cyclic hydrocarbons.

[C₉H₉]⁺ → [C₉H₇]⁺ + H₂ (m/z = 115)
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The proposed fragmentation pathway is visually represented in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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